N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H12FNO2/c1-9-11(6-7-17-9)13(16)15-8-10-4-2-3-5-12(10)14/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: LEXSMDWCVADUNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol

Description

N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide is an organic compound with the molecular formula C12H10FNO2 This compound is characterized by the presence of a fluorophenyl group attached to a methylfuran carboxamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide typically involves the reaction of 2-fluorobenzylamine with 2-methylfuran-3-carboxylic acid. The reaction is carried out under controlled conditions, often using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion .

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentrations can optimize the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to convert the amide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogens (Cl2, Br2), nitrating agents (HNO3/H2SO4)

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Amines

Substitution: Halogenated derivatives, nitro compounds

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to active sites on enzymes, inhibiting their activity or altering their function. Additionally, it can interact with cellular pathways, modulating signal transduction processes and affecting cellular responses .

Comparison with Similar Compounds

Similar Compounds

• N-(2-Fluorophenyl)-N-methylamine
• N-(3-Fluorobenzyl)-2-(4-morpholinyl)ethanamine
• N-(4-Fluorobenzyl)-2-(4-morpholinyl)ethanamine

Uniqueness

N-[(2-fluorophenyl)methyl]-2-methylfuran-3-carboxamide is unique due to its specific combination of a fluorophenyl group and a methylfuran carboxamide structure. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications .